Cas no 896371-41-8 (N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(3,5-dimethylphenyl)ethanediamide)

• Product Name: N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(3,5-dimethylphenyl)ethanediamide
• CAS No: 896371-41-8
• MF: C₂₃H₂₇N₃O₅
• MW: 425.47758603096
• CID: 6044769
• PubChem ID: 16032012
• Update Time: 2025-07-16

N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(3,5-dimethylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(3,5-dimethylphenyl)ethanediamide
• F2572-0020
• N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-morpholinoethyl)-N2-(3,5-dimethylphenyl)oxalamide
• N-[2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl]-N'-(3,5-dimethylphenyl)ethanediamide
• AKOS021693874
• G856-4078
• CHEMBL1318554
• AKOS002051432
• N-[2-(1,3-benzodioxol-5-yl)-2-morpholin-4-ylethyl]-N'-(3,5-dimethylphenyl)oxamide
• NCGC00136020-01
• HMS1902N17
• 896371-41-8

• Inchi： 1S/C23H27N3O5/c1-15-9-16(2)11-18(10-15)25-23(28)22(27)24-13-19(26-5-7-29-8-6-26)17-3-4-20-21(12-17)31-14-30-20/h3-4,9-12,19H,5-8,13-14H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key： XOLAXRCLLNCPQR-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(C1=CC=C2C(=C1)OCO2)CNC(C(NC1C=C(C)C=C(C)C=1)=O)=O

Computed Properties

• Exact Mass: 425.19507097g/mol
• Monoisotopic Mass: 425.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 89.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(3,5-dimethylphenyl)ethanediamide

Comprehensive Analysis of N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(3,5-dimethylphenyl)ethanediamide (CAS No. 896371-41-8)

The compound N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(3,5-dimethylphenyl)ethanediamide, identified by its CAS No. 896371-41-8, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the benzodioxole and morpholine moieties, make it a subject of interest for researchers exploring novel bioactive compounds. This article delves into the molecular characteristics, potential applications, and current research trends surrounding this compound.

From a structural perspective, N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(3,5-dimethylphenyl)ethanediamide combines multiple pharmacophores, which are functional groups known to influence biological activity. The benzodioxole ring is often associated with compounds exhibiting neuroprotective and anti-inflammatory properties, while the morpholine ring is a common feature in drugs targeting central nervous system disorders. The presence of the 3,5-dimethylphenyl group further enhances the compound's lipophilicity, potentially improving its bioavailability.

Recent studies have highlighted the growing interest in CAS No. 896371-41-8 as a potential candidate for drug development. Researchers are particularly intrigued by its possible interactions with enzymes and receptors involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's. The compound's ability to modulate specific biochemical pathways has sparked discussions in academic forums and AI-driven drug discovery platforms, where predictive modeling is used to identify promising therapeutic agents.

In the context of green chemistry and sustainable synthesis, N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(3,5-dimethylphenyl)ethanediamide has also been a topic of exploration. Scientists are investigating eco-friendly synthetic routes to produce this compound, minimizing waste and reducing the use of hazardous reagents. This aligns with the broader industry trend toward environmentally friendly pharmaceutical manufacturing, a hot topic among policymakers and researchers alike.

Another area of interest is the compound's potential role in precision medicine. With advancements in genomic research and personalized therapies, CAS No. 896371-41-8 could be tailored to target specific genetic markers or metabolic pathways. This aligns with the increasing demand for patient-specific treatments, a trend frequently searched in medical databases and AI-powered healthcare platforms.

From a commercial standpoint, the demand for N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(3,5-dimethylphenyl)ethanediamide is expected to rise as its applications become more evident. Pharmaceutical companies are investing in large-scale synthesis and quality control measures to ensure consistency and efficacy. Analytical techniques such as HPLC and mass spectrometry are routinely employed to characterize the compound, ensuring compliance with regulatory standards.

In conclusion, N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(3,5-dimethylphenyl)ethanediamide (CAS No. 896371-41-8) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications, from neuroprotection to sustainable synthesis, make it a compound worth watching in the coming years. As research progresses, this molecule may well become a cornerstone in the development of next-generation therapeutics.